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Compound of Interest

Compound Name: 2,7-Nonadiyne

Cat. No.: B15475987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential safety and logistical

information for the proper disposal of 2,7-nonadiyne, a combustible and environmentally

hazardous alkyne. Adherence to these procedures is critical for protecting personnel,

preventing environmental contamination, and maintaining regulatory compliance.

Key Safety and Handling Information
2,7-Nonadiyne is classified as a combustible liquid that is toxic to aquatic life with long-lasting

effects[1]. Therefore, it is imperative to handle this chemical with appropriate personal

protective equipment (PPE), including protective gloves, eye protection, and face protection, in

a well-ventilated area[1]. Keep it away from heat, sparks, open flames, and hot surfaces[1].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2,7-nonadiyne.
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Property Value Source

Molecular Formula C₉H₁₂ [2]

Molar Mass 120.19 g/mol [2]

Density 0.833 g/mL [2]

Boiling Point 135 - 136 °C @ 760 mmHg [3]

Flash Point 23 °C / 73.4 °F [3]

log Pow (n-octanol/water) 3.4 (35 °C) [1]

GHS Hazard Statements H227, H401, H412 [1]

GHS Hazard Statement Key:

H227: Combustible liquid.

H401: Toxic to aquatic life.

H412: Harmful to aquatic life with long lasting effects.

Disposal Protocol: Preparing 2,7-Nonadiyne for
Professional Disposal
Direct disposal of 2,7-nonadiyne into laboratory drains or as general waste is strictly prohibited

due to its flammability and aquatic toxicity[1][4][5][6]. The recommended and safest method of

disposal is through a licensed hazardous waste disposal company[4][5][6]. The following

protocol outlines the necessary steps to safely prepare 2,7-nonadiyne waste for collection.

Materials:

Appropriate personal protective equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

A designated and properly labeled hazardous waste container.
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Waste manifest or tag provided by your institution's Environmental Health and Safety (EHS)

office.

Fume hood.

Procedure:

Segregation of Waste:

Collect all waste containing 2,7-nonadiyne, including unused product, reaction residues,

and contaminated materials (e.g., pipette tips, contaminated paper towels), in a dedicated

waste container.

Do not mix 2,7-nonadiyne waste with other incompatible waste streams.

Container Selection and Labeling:

Use a chemically resistant container with a secure, tight-fitting lid that is approved for

flammable liquid waste.

Clearly label the container with the words "Hazardous Waste," "Flammable Liquid," and

the full chemical name "2,7-Nonadiyne."

Indicate the approximate concentration and volume of the waste.

Attach a completed hazardous waste tag as required by your institution.

Safe Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from ignition sources and incompatible chemicals[3][4].

The storage area should be cool and provide secondary containment to prevent the

spread of any potential leaks.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or your

designated hazardous waste management provider to schedule a pickup.

Provide them with all necessary information about the waste, as detailed on the waste tag.

Documentation:

Maintain a record of the waste generated, including the amount and date of accumulation,

as required by your institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,7-nonadiyne.
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Identify 2,7-Nonadiyne Waste

Segregate from other waste streams

Select appropriate, labeled waste container

Transfer waste to container in a fume hood

Securely seal and tag the container

Store in designated hazardous waste area

Contact EHS for pickup

Professional Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,7-Nonadiyne.

By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of chemical waste. Always consult your institution's specific safety
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and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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